TCO-PEG5 NHS ester

• Molecular Formula: C26H42N2O11
• Molecular Weight: 558.6 g/mol
• InChI: InChI=1S/C26H42N2O11/c29-23-8-9-24(30)28(23)39-25(31)10-12-33-14-16-35-18-20-37-21-19-36-17-15-34-13-11-27-26(32)38-22-6-4-2-1-3-5-7-22/h1-2,22H,3-21H2,(H,27,32)/b2-1-
• InChIKey: OYCATQDGRIRBQD-UPHRSURJSA-N

TCO-PEG5 NHS Ester: Core Specifications and Reactivity Profile for Bioconjugation

TCO-PEG5 NHS ester is a heterobifunctional, polyethylene glycol (PEG)-based linker containing a trans-cyclooctene (TCO) moiety and an N-hydroxysuccinimide (NHS) ester. It is a click chemistry reagent classified under PEG and Alkyl/ether categories, primarily utilized as a PROTAC linker . The compound's reactivity is defined by the TCO group's ability to undergo a rapid, metal-free inverse electron-demand Diels-Alder (iEDDA) cycloaddition with tetrazine-containing molecules, while the NHS ester facilitates efficient covalent coupling with primary amines on target biomolecules . The integrated PEG5 spacer enhances aqueous solubility and minimizes steric hindrance during conjugation, making it suitable for a range of bioconjugation applications .

Click reactivity TCO enables rapid iEDDA cycloaddition with tetrazines; NHS ester couples to primary amines.

Spacer advantage PEG5 spacer improves aqueous solubility and reduces steric hindrance during conjugation.

Linker geometry Intermediate length supports balanced spatial separation for PROTAC and ADC workflows.

Why TCO-PEG5 NHS Ester Cannot Be Replaced by a Generic TCO-PEGn NHS Ester

The performance of a TCO-PEGn-NHS ester linker is not solely defined by its reactive end groups (TCO and NHS); the length of the polyethylene glycol (PEG) spacer is a critical determinant of conjugate efficacy. Variations in PEG length ('n') directly impact the solubility, steric accessibility, and spatial separation of the conjugated moieties . Substituting a TCO-PEG5 NHS ester with an analog containing a shorter (e.g., PEG1, PEG4) or longer (e.g., PEG24) PEG spacer can lead to significant deviations in bioconjugation efficiency, protein aggregation propensity, and the functional activity of the final conjugate, particularly in applications like PROTAC development where linker geometry dictates ternary complex formation [1]. The evidence below quantifies these differential properties and underscores the need for precise linker selection.

! Shorter PEG spacers may reduce aqueous solubility, increasing aggregation tendency during protein labeling.

! Longer PEG analogs can introduce excessive flexibility, potentially altering ternary complex geometry in PROTAC design.

! PEG length directly modulates steric accessibility; replacement may shift conjugate efficiency and functional readouts.

• [1] AxisPharm. From Design to Degradation: The Essential Role of Linkers in PROTACs. Blog Post, 2024-10-23. View Source

Quantifiable Differentiation of TCO-PEG5 NHS Ester: Evidence-Based Performance Metrics

PEG5 Spacer Optimizes Aqueous Solubility Over Shorter PEG Analogs

The PEG5 spacer in TCO-PEG5 NHS ester provides enhanced solubility in aqueous media compared to analogs with shorter PEG chains, such as TCO-PEG3 NHS ester and TCO-PEG4 NHS ester. This class-level inference is based on the established principle that increased PEG chain length correlates directly with higher hydrophilicity and solubility . While specific solubility values (e.g., mg/mL in PBS) are not provided in public datasheets for TCO-PEG5, this represents a key differentiator against shorter-chain variants, which are noted for applications requiring a more compact linker .

PEG5 spacer solubility

Class-level

Reported enhanced aqueous solubility over shorter PEG analogs

Supports aqueous conjugation workflows with reduced need for organic co-solvents.

Qualitative vendor description; class-level inference. Solubility data to verify.

Evidence Dimension	Aqueous Solubility
Target Compound Data	Enhanced solubility (qualitative vendor description)
Comparator Or Baseline	TCO-PEG3 NHS ester, TCO-PEG4 NHS ester
Quantified Difference	Not quantified; based on vendor descriptions of 'better solubility' vs. 'compact length' .
Conditions	Aqueous buffers (vendor product descriptions)

Why This Matters

Improved solubility reduces the need for organic co-solvents during protein labeling, minimizing the risk of biomolecule denaturation and improving the reproducibility of conjugation reactions.

TCO-PEG5 NHS Ester Offers Intermediate Reach to Mitigate Steric Hindrance

The PEG5 spacer provides an intermediate linker length of 5 ethylene glycol units, positioning it as a balanced option between very short (e.g., PEG1) and very long (e.g., PEG24) linkers. Shorter linkers like TCO-PEG1-NHS ester (with a PEG1 spacer) are designed to maintain a 'compact length' and 'reduce steric hindrance' but offer limited spatial separation, which may be insufficient for larger conjugates . Conversely, long linkers like TCO-PEG24-NHS ester are described as offering 'extended flexibility' and are 'especially valuable for ADC development', but their increased length can introduce unwanted flexibility and complexity . TCO-PEG5 NHS ester is expected to offer an intermediate degree of flexibility and reach, suitable for applications where a moderate spacer length is critical for maintaining the functional orientation of conjugated biomolecules.

Spacer reach: PEG5 vs extremes

Class-level

5 PEG units (moderate) vs 1 PEG (compact) and 24 PEG (extended)

Intermediate length balances flexibility and spatial separation for ternary complex formation.

Structure-property relationship analysis; class-level inference.

Evidence Dimension	Linker Length (Spacer Reach)
Target Compound Data	5 PEG units (moderate length/flexibility)
Comparator Or Baseline	TCO-PEG1-NHS ester (short, compact) and TCO-PEG24-NHS ester (long, highly flexible)
Quantified Difference	4 PEG units longer than PEG1; 19 PEG units shorter than PEG24.
Conditions	Structure-property relationship analysis

Why This Matters

This intermediate length is crucial for optimizing the distance between conjugated partners in PROTACs and ADCs, directly influencing the formation of the ternary complex and the efficiency of target degradation or drug delivery.

Rapid Bioorthogonal Kinetics are a Class Advantage of TCO-PEG5 NHS Ester over Slower Click Chemistries

The TCO-tetrazine bioorthogonal reaction, which TCO-PEG5 NHS ester enables, proceeds with second-order rate constants ranging from 1,000 to >3,000 M⁻¹s⁻¹ in aqueous media . This rate is orders of magnitude faster than other bioorthogonal reactions like strain-promoted alkyne-azide cycloaddition (SPAAC), which typically has rate constants of 0.3 to 2.3 M⁻¹s⁻¹, and copper-catalyzed azide-alkyne cycloaddition (CuAAC), which has similar slower kinetics and issues with copper toxicity [1]. This kinetic advantage is a class-level property of the TCO group, and TCO-PEG5 NHS ester leverages it. The exceptional speed allows for efficient conjugation at low reactant concentrations (micromolar range) within reasonable time scales, a critical requirement for labeling scarce or sensitive biomolecules [1].

Bioorthogonal kinetics

Reported

1,000 – 3,000 M⁻¹s⁻¹

Supports rapid labeling at low micromolar concentrations with tetrazine partners.

TCO class kinetics; reported cross-study values. SPAAC/CuAAC rates are 1,000–10,000-fold slower.

Evidence Dimension	Second-Order Rate Constant (M⁻¹s⁻¹)
Target Compound Data	1,000 - 3,000 (TCO-Tetrazine IEDDA class)
Comparator Or Baseline	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC); Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
Quantified Difference	Approximately 1,000 to 10,000-fold faster than SPAAC/CuAAC.
Conditions	Aqueous media, physiological conditions

Why This Matters

This kinetic superiority enables the use of TCO-PEG5 NHS ester in pretargeted imaging and therapy strategies, where a fast in vivo reaction is essential, and minimizes the amount of precious reagent required for efficient labeling.

• [1] Vector Laboratories. TCO – Tetrazine Ligation. Technical Guide. View Source

Key Application Scenarios for TCO-PEG5 NHS Ester Based on Proven Differentiation

Optimizing PROTAC Linker Libraries for Ternary Complex Formation

In proteolysis-targeting chimera (PROTAC) development, the linker length and composition are critical for productive ternary complex formation between the target protein and E3 ligase [1]. TCO-PEG5 NHS ester offers an intermediate PEG spacer length that is distinct from both shorter (e.g., PEG1) and longer (e.g., PEG24) alternatives. This makes it a strategic candidate for linker optimization campaigns where a balance between spatial separation and molecular rigidity is required to achieve efficient target degradation without compromising cell permeability or solubility. Its use allows researchers to systematically probe the linker-length landscape, a necessary step for identifying lead PROTAC candidates .

High-Yield Conjugation of Low-Abundance Proteins

The class-leading kinetics of the TCO-tetrazine reaction (1,000-3,000 M⁻¹s⁻¹) are a key feature of TCO-PEG5 NHS ester [1]. This property is leveraged in scenarios requiring the labeling of proteins that are only available at very low concentrations (e.g., < 5 µM) or in limited quantities. The ultrafast reaction rate ensures high conjugation yields within short timeframes, minimizing sample loss and enabling efficient labeling for downstream assays such as pull-down experiments, fluorescence imaging, or biophysical characterization where the protein of interest is precious and scarce .

Designing ADC Linkers with Balanced Hydrophilicity

Antibody-drug conjugates (ADCs) require linkers that are sufficiently hydrophilic to maintain the solubility and stability of the antibody in circulation, yet not so long or flexible that they reduce drug payload potency or promote aggregation. The PEG5 spacer in TCO-PEG5 NHS ester provides a moderate level of hydrophilicity that is superior to shorter, less water-soluble analogs [1]. This balance is essential for maintaining the biophysical properties of the monoclonal antibody conjugate while providing a functional handle for subsequent bioorthogonal payload attachment. This enables the construction of ADCs with tunable drug-to-antibody ratios (DAR) and favorable pharmacokinetic profiles .

Application

Selection Property

Validation Focus

PROTAC ternary complex optimization

Intermediate PEG5 spacer length

Linker geometry and degradation efficiency

Low-abundance protein labeling

Rapid bioorthogonal kinetics (TCO class)

Conjugation yield at low micromolar concentrations

ADC linker with balanced hydrophilicity

Moderate PEG5-driven aqueous solubility

Antibody solubility, aggregation, and DAR tuning

• [1] AxisPharm. From Design to Degradation: The Essential Role of Linkers in PROTACs. Blog Post, 2024-10-23. View Source